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Compound of Interest

Compound Name: Xylose-2-13C

Cat. No.: B12397748

Get Quote

Part 1: Executive Safety Assessment (Urgent)
CRITICAL DISTINCTION: STABLE VS. RADIOACTIVE Before initiating any disposal protocol,

you must verify the isotopic nature of your material. Xylose-2-13C is a stable isotope-labeled

carbohydrate.

Radioactive: No. It does not emit ionizing radiation.

Hazard Class: Non-Hazardous (General Chemical).[1]

Radioactive Waste Stream:DO NOT place this material in radioactive waste containers

unless it has been cross-contaminated with radioisotopes (e.g.,

or

). Misclassifying stable isotopes as radioactive waste incurs unnecessary disposal costs
(approx. 10-20x higher than chemical waste).

Part 2: Hazard Identification & Safety Profile
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To validate the disposal logic, we must first establish the chemical safety profile based on the

Safety Data Sheet (SDS) and GHS classifications.

Table 1: Chemical Safety Data Summary
Parameter Specification

Causality / Implication for
Disposal

Chemical Name D-Xylose-2-13C Target analyte.

CAS Number
7942-47-4 (Labeled) / 58-86-6

(Unlabeled)

Use for inventory reconciliation

and waste manifesting.

Physical State Solid (White Powder)

Dust generation is the primary

physical hazard during

transfer.

Toxicity (LD50)
N/A (Generally Recognized as

Safe)

Low toxicity allows for non-

hazardous waste classification

in pure form.

Flammability Combustible Dust (Potential)

Avoid incineration of large bulk

powder quantities in non-

specialized ovens.

RCRA Status Not Listed (Neither P nor U list)

Not a federally regulated

hazardous waste under RCRA,

but subject to local "drain

rules."

Ecological
High BOD (Biological Oxygen

Demand)

Large quantities dumped in

drains can strain water

treatment; dilution is required.
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Expert Insight: While Xylose itself is benign, the matrix defines the disposal path. A 1 mg

sample of Xylose-2-13C dissolved in 10 mL of Acetonitrile is Hazardous Chemical Waste

(Ignitable, F-listed solvent), not because of the sugar, but because of the solvent.

Part 3: Disposal Decision Matrix (Logic Flow)
Effective disposal requires a logic-based approach rather than a single rule. Use the following

decision tree to determine the correct waste stream for your specific experimental context.
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Start: Identify Waste Matrix

Is it mixed with
Radioisotopes (14C, 3H)?

RADIOACTIVE WASTE
(Follow RSO Protocols)

Yes

Is it in a Biological Matrix?
(Cells, Blood, Tissue)

No

BIOHAZARD WASTE
(Autoclave/Incinerate)

Yes

Is it dissolved in
Hazardous Solvents?
(MeOH, ACN, DMSO)

No

HAZARDOUS CHEMICAL WASTE
(Segregate by Solvent Class)

Yes

Is it Pure Solid or
Aqueous Buffer?

No

Check Local Chemical
Hygiene Plan (CHP)

SANITARY SEWER
(If permitted & Diluted)

Liquids (Non-Toxic)

NON-HAZARDOUS WASTE
(Solid Trash or Chem Bin)

Solids

Click to download full resolution via product page
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Figure 1: Logic flow for determining the correct disposal stream for Xylose-2-13C based on

experimental matrix.

Part 4: Detailed Operational Protocols
Scenario A: Disposal of Pure Solid (Expired or Spilled)
Context: You have an old vial of Xylose-2-13C powder, or a minor spill on the benchtop.

Inventory De-accession: Scan the barcode or manually remove the container from your

chemical inventory system (e.g., ChemTracker, Quartzy). This prevents "ghost inventory"

during audits.

Spill Cleanup:

Sweep up dry powder using a brush and dustpan.

If residue remains, wipe with a damp paper towel.

Disposal:

Preferred: Place the solid powder and contaminated paper towels into the Non-Hazardous

Chemical Waste pail. This avoids alarming janitorial staff who might see a chemical name

in the regular trash.

Alternative: If your facility allows, deface the label (black out the chemical name) and place

in regular laboratory trash [1].

Scenario B: Aqueous Solutions (Buffers & Media)
Context: Xylose dissolved in water, PBS, or cell culture media (without biological agents).

Volume Assessment:

< 1 Liter: Most facilities allow drain disposal for non-hazardous sugars.

> 1 Liter: High concentrations of sugar create a high Biological Oxygen Demand (BOD),

which can violate wastewater permits. Collect in a carboy.
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Drain Disposal Protocol (If Permitted by CHP):

Turn on the cold water tap to a steady stream.

Pour the solution slowly into the sink.

Flush with water for 2 minutes to ensure the sugar does not crystallize in the P-trap, which

can attract pests (ants/flies) [2].

Scenario C: Mixed Solvent Waste (LC-MS/HPLC)
Context: Xylose-2-13C extracted in Acetonitrile/Water or Methanol.

STOP: The hazard is now the solvent, not the isotope.

Segregation: Do not pour down the drain.

Collection: Pour into the "Flammable/Organic Solvent" waste carboy (usually Red or Yellow

tag).

Labeling: List "Xylose" as a trace constituent (<1%) on the waste tag. List the solvents (e.g.,

"Acetonitrile 50%, Water 50%") as the primary hazards [3].

Part 5: Regulatory Compliance & Documentation
EPA & RCRA (United States)
Under the Resource Conservation and Recovery Act (RCRA), Xylose is not a listed hazardous

waste (40 CFR Part 261).

P-List/U-List: Not listed.

Characteristic Waste: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity

(D003), or Toxicity (D004) in its pure form.

However, the "Mixture Rule" applies: If Xylose is mixed with a listed solvent (e.g., Spent

Methylene Chloride - F002), the entire mixture is hazardous waste [4].

OSHA Laboratory Standard
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Your lab must possess a Chemical Hygiene Plan (CHP) as mandated by 29 CFR 1910.1450.[2]

[3][4]

Requirement: Ensure your Standard Operating Procedure (SOP) for "Metabolomics" or

"Carbohydrate Handling" explicitly states that stable isotopes are treated chemically, not

radiologically. This documentation protects you during EHS audits [5].

"De Minimis" Quantities
For stable isotope tracing, quantities are often milligram-scale. Regulatory bodies generally

view these as de minimis regarding environmental impact, provided they are not acutely toxic.

The primary goal is preventing the "perception" of hazard (e.g., white powder in a trash can)

rather than actual environmental harm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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